5-Methoxy-2-phenyl-4-(phenylsulfanyl)pyrimidine

• IUPAC Name: 5-methoxy-2-phenyl-4-phenylsulfanylpyrimidine
• InChI: InChI=1S/C17H14N2OS/c1-20-15-12-18-16(13-8-4-2-5-9-13)19-17(15)21-14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key: RSHKKMWFAQVJQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1SC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C17H14N2OS
• Molecular Weight: 294.4 g/mol

Description

5-Methoxy-2-phenyl-4-(phenylsulfanyl)pyrimidine is a chemical compound with the molecular formula C17H14N2OS. It has a molecular weight of 294.37.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It has a methoxy group (-OCH3) attached at the 5th position, a phenyl group (C6H5) attached at the 2nd position, and a phenylsulfanyl group (C6H5S) attached at the 4th position.

Scientific Research Applications

Antiviral Activity

5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, including structures similar to 5-Methoxy-2-phenyl-4-(phenylsulfanyl)pyrimidine, exhibit notable antiviral activity, particularly against retroviruses. Some derivatives have shown marked inhibitory effects on the replication of retroviruses in cell culture, comparable to reference drugs like adefovir and tenofovir, without measurable toxicity at significant concentrations (Hocková et al., 2003).

Liquid Crystal Properties

Aryl esters of laterally substituted 5-pyrimidinecarboxylic acids, related to the core structure of this compound, have been synthesized and analyzed for their liquid crystal properties. Compounds with methyl and methoxy groups in the lateral positions exhibit nematic liquid crystal properties, while those with hydroxy derivatives show smectic characteristics. This highlights the potential of such compounds in liquid crystal display technologies (Mikhaleva, 2003).

Biological Evaluation of Pyrimidine Derivatives

Studies on 5-hydroxymethylpyrimidines, which are structurally related to this compound, have found that derivatives with an aliphatic amino group at the 4-position are generally less toxic to normal cells, and those with bulky constituents exhibit moderate anticancer properties. This indicates the potential of such compounds in cancer research, with specific structural modifications influencing their biological activity (Stolarczyk et al., 2021).

Synthesis and Evaluation of Pyrimidine Compounds

Synthesis and evaluation of 5H-[1]benzopyrano[4,3-d]pyrimidines have been conducted, focusing on their potential as antiplatelet and analgesic agents. This research underscores the importance of the pyrimidine ring in medicinal chemistry, particularly in the development of new therapeutic agents with antiplatelet and analgesic properties (Bruno et al., 2004).